Cas no 32566-01-1 (Benzenamine,2-(1H-indol-2-yl)-)

Benzenamine,2-(1H-indol-2-yl)- structure
32566-01-1 structure
Product Name:Benzenamine,2-(1H-indol-2-yl)-
CAS No:32566-01-1
MF:C14H12N2
MW:208.258482933044
MDL:MFCD00134432
CID:293703
PubChem ID:735966
Update Time:2025-04-19

Benzenamine,2-(1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-(1H-indol-2-yl)-
    • 2-(1H-indol-2-yl)aniline
    • 2-(2-AMINO PHENYL) INDOLE
    • 11H-indolo[3,2-c]-quinoline
    • 2-(1h-indol-2-yl)anilin
    • 2-(1H-indole-2-yl)aniline
    • 2-(2-aminophenyl)-1H-indole
    • 2,6-DIMETHYLOLPHENOL
    • 2-indol-2-ylphenylamine
    • FT-0639033
    • 2-(2-Aminophenyl)-indol
    • 2,3,4,6-tetra-o-acetyl-alpha-d-glucopyranosylfluoride
    • AS-78294
    • CS-0155997
    • A821323
    • MFCD00134432
    • 2-(1H-indol-2-yl)benzenamine
    • Oprea1_625920
    • BIDD:GT0091
    • 2-(2-Aminophenyl) indole
    • 32566-01-1
    • 2-(2'-Aminophenyl)indole
    • DTXSID20352891
    • 2-(2-aminophenyl)benzazole
    • 2-(2-Aminophenyl)indole
    • J-018786
    • 2-(2-Aminophenyl)indole, 97%
    • AB10012
    • CHEMBL4559479
    • AKOS000216114
    • Benzenamine, 2-(1H-indol-2-yl)-
    • SCHEMBL2382348
    • SCHEMBL221259
    • DB-013878
    • STK100191
    • MDL: MFCD00134432
    • Inchi: 1S/C14H12N2/c15-12-7-3-2-6-11(12)14-9-10-5-1-4-8-13(10)16-14/h1-9,16H,15H2
    • InChI Key: IAKRGXQCKYFJCB-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C1C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 208.10000
  • Monoisotopic Mass: 208.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.229
  • Melting Point: 154-155 °C(lit.)
  • Boiling Point: 437.9°Cat760mmHg
  • Flash Point: 248.8°C
  • Refractive Index: 1.726
  • PSA: 41.81000
  • LogP: 3.99830
  • Solubility: Not determined

Benzenamine,2-(1H-indol-2-yl)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Benzenamine,2-(1H-indol-2-yl)- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzenamine,2-(1H-indol-2-yl)- Pricemore >>

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Benzenamine,2-(1H-indol-2-yl)- Production Method

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